3-(1H-1,2,3-triazol-1-yl)propanenitrile
Description
3-(1H-1,2,3-triazol-1-yl)propanenitrile is a chemical compound with the CAS Number: 4320-92-7 . It has a molecular weight of 122.13 and its IUPAC name is 3-(1H-1,2,3-triazol-1-yl)propanenitrile .
Synthesis Analysis
The synthesis of 1,2,3-triazoles, such as 3-(1H-1,2,3-triazol-1-yl)propanenitrile, can be challenging. For instance, a study found that the Ru-mediated reaction failed and the Cu-catalyzed variant generated 1,2,3-triazoles with only modest yields and efficiencies, indicating a substantial steric barrier around the 4′-azido group .Molecular Structure Analysis
The molecular structure of 3-(1H-1,2,3-triazol-1-yl)propanenitrile can be represented by the InChI Code: 1S/C5H6N4/c6-2-1-4-9-5-3-7-8-9/h3,5H,1,4H2 .Physical And Chemical Properties Analysis
3-(1H-1,2,3-triazol-1-yl)propanenitrile is a liquid at room temperature .Scientific Research Applications
Drug Discovery
The 1,2,3-triazole core, which is present in “3-(1H-1,2,3-triazol-1-yl)propanenitrile”, has found broad applications in drug discovery . Many prominent medicinal compounds having a 1,2,3-triazole core are available in the market .
Organic Synthesis
1,2,3-Triazoles are also used in organic synthesis . The 1,2,3-triazole unit is a significant bioactive group, which has attracted much attention in recent years .
Polymer Chemistry
1,2,3-Triazoles have applications in polymer chemistry . They are part of essential building blocks like amino acids, nucleotides, etc .
Supramolecular Chemistry
1,2,3-Triazoles are used in supramolecular chemistry . They have a wide range of applications in pharmaceuticals, supramolecular chemistry, organic synthesis, chemical biology and industry .
Bioconjugation
1,2,3-Triazoles are used in bioconjugation . They are indispensable for life as they are part of essential building blocks .
Chemical Biology
1,2,3-Triazoles have applications in chemical biology . They are widely used in the fields of pesticides and medicines due to their broad-spectrum bioactive properties .
Fluorescent Imaging
1,2,3-Triazoles are used in fluorescent imaging . They have numerous useful properties like high chemical stability, aromatic character, strong dipole moment, and hydrogen bonding ability .
Materials Science
1,2,3-Triazoles have found applications in materials science . They can be utilized as additives or components to produce nano- and fiber-based materials with antibacterial properties .
properties
IUPAC Name |
3-(triazol-1-yl)propanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N4/c6-2-1-4-9-5-3-7-8-9/h3,5H,1,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBRAVVAPGNQSAJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=N1)CCC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20574475 |
Source
|
| Record name | 3-(1H-1,2,3-Triazol-1-yl)propanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20574475 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1H-1,2,3-triazol-1-yl)propanenitrile | |
CAS RN |
4320-92-7 |
Source
|
| Record name | 1H-1,2,3-Triazole-1-propanenitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4320-92-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(1H-1,2,3-Triazol-1-yl)propanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20574475 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(1H-1,2,3-TRIAZOL-1-YL)PROPANENITRILE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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